BENG“@ Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment & Handling
Guide: 2-Hydroxyglutarate-13C5 Disodium Salt

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

2-Hydroxyglutarate-13C5
Compound Name:
Disodium Salt

Cat. No.: B13839906

Get Quote

Executive Summary

2-Hydroxyglutarate-13C5 Disodium Salt (2-HG-13C5) is a stable isotope-labeled metabolic
tracer primarily used as an internal standard in mass spectrometry (LC-MS/GC-MS) for the
guantification of the oncometabolite 2-Hydroxyglutarate.[1][2]

While often classified as non-hazardous by GHS criteria in its pure form, its role in high-
sensitivity metabolomics dictates a dual-safety protocol: protecting the researcher from
potential irritation and protecting the chemical from isotopic dilution and moisture-induced
degradation.

Part 1: Hazard Profile & Risk Assessment

Global Harmonized System (GHS) Classification:
» Signal Word:WARNING (Adopted as a precautionary standard).[3]

e Primary Hazards: Skin Irritation (Category 2), Eye Irritation (Category 2A), Specific Target
Organ Toxicity - Single Exposure (Respiratory Tract Irritation, Category 3).[3]
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» Radiological Status:NON-RADIOACTIVE. This compound contains stable Carbon-13
isotopes. It requires no radiation shielding or RSO monitoring.

Parameter Specification Causality / Note

Hygroscopic nature leads to
Physical State White to off-white solid powder  clumping if exposed to

moisture.

+5 Da mass shift vs. unlabeled

Molecular Weight ~197.04 g/mol
2-HG (192.04 g/mol ).
- High polarity due to disodium
Solubility Water, Methanol
salt form.
Prevents thermal degradation
Storage -20°C or -80°C

and hydrolysis.

Critical Insight: While some Safety Data Sheets (SDS) classify 2-HG salts as "Not Hazardous,"
chemically related alpha-hydroxy acids are known irritants. In the absence of definitive
toxicology data for the specific isotope-labeled salt, Standard Operating Procedures (SOPS)

must default to the "Irritant” classification to ensure maximum personnel safety [1, 2].

Part 2: Personal Protective Equipment (PPE) Matrix

This matrix is designed to mitigate both biological exposure and sample contamination (e.g.,
keratin or plasticizer contamination in MS analysis).
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Protection Zone

Required Equipment

Technical Justification

Respiratory

N95/P95 Respirator (Powder
handling)

Prevents inhalation of fine
particulates during weighing.
Essential if handling >100 mg
quantities where dust

aerosolization is probable.

Ocular

Chemical Splash Goggles
(ANSI z87.1)

Preferred over safety glasses
to seal against airborne dust
and accidental splashes during

reconstitution.

Dermal (Hand)

Nitrile Gloves (Double-gloving

recommended)

Layer 1: Protects skin. Layer 2:
Protects the sample.[4] 2-HG
is an endogenous metabolite;
skin contact can introduce
unlabeled 2-HG, skewing

isotopic ratio data.

Body

Lab Coat (Cotton/Polyester
blend)

Long sleeves required. Ensure
cuffs are tucked under glove
gauntlets to prevent wrist

exposure.

Part 3: Operational Protocols (The "How-To")

3.1 Storage & Stability

o Temperature: Store at -20°C for long-term stability (>6 months). For banking standards,

-80°C is preferred.

e Environment: The disodium salt is hygroscopic.[5] Vials must be stored in a desiccator or

sealed with Parafilm/electrical tape inside the freezer to prevent moisture ingress.

e Thawing: Allow the vial to equilibrate to room temperature before opening. Opening a cold

vial causes immediate condensation, ruining the standard by introducing water weight and

hydrolysis risk.
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3.2 Reconstitution Strategy (Self-Validating Protocol)

To ensure accurate concentration for Mass Spec quantification, follow this gravimetric workflow.
Step 1: Solvent Selection
e LC-MS: Water (LC-MS grade) or 50:50 Methanol:Water.

o GC-MS: Derivatization is usually required (e.g., methoximation/silylation); initial dissolution in
methanol is common.

Step 2: Dissolution

Weigh the solid in a draft-free environment (use an anti-static gun if powder is static).

Add solvent to achieve a stock concentration of 10-20 mM.

Vortex for 30 seconds.

Validation Check: Inspect solution against a light source. It must be optically clear. Any
turbidity suggests incomplete solvation or salt precipitation.

Step 3: Aliquoting
¢ Do not freeze-thaw the master stock repeatedly.

 Aliquot into single-use volumes (e.g., 50 pL) and store at -80°C.

3.3 Workflow Visualization

Click to download full resolution via product page

Figure 1: Operational workflow for handling hygroscopic stable isotope salts to ensure
researcher safety and data integrity.
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Part 4: Scientific Context & Mechanism[1][8]

Why 2-HG-13C5? In cancer biology, specifically gliomas and AML, mutations in Isocitrate
Dehydrogenase (IDH1/2) acquire a neomorphic activity. Instead of converting Isocitrate to

-Ketoglutarate (
-KG), the mutant enzyme converts
-KG to 2-Hydroxyglutarate (2-HG).[1]

e The Problem: Endogenous 2-HG exists in low levels in normal cells.

e The Solution: To quantify the massive upregulation of 2-HG in IDH-mutant cells, researchers
spike samples with 2-HG-13C5.

e Mechanism: The Mass Spectrometer distinguishes the "heavy" standard (M+5) from the
biological "light" metabolite (M+0). The ratio provides absolute quantification regardless of
extraction efficiency losses [3, 4].
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Figure 2: The IDH mutation pathway showing the neomorphic production of 2-HG and the
insertion point of the 13C5 standard for quantification.

Part 5: Disposal & Waste Management

Disposal must adhere to local environmental health and safety (EHS) regulations.[6] Although
2-HG is a metabolite, the "Disodium Salt" form and chemical classification dictate specific
protocols.

e Aqueous Solutions:
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o Small volumes (<50 mL) of dilute standard in water/methanol should be collected in
Solvent Waste Containers (Organic or Aqueous depending on methanol content).

o Do NOT pour down the sink. Even non-hazardous metabolites can disrupt local water
treatment biological balances.

e Solid Waste:
o Expired powder or contaminated vials must be disposed of in Solid Chemical Waste bins.
o Label clearly as "2-Hydroxyglutarate Disodium Salt (Stable Isotope)".

o Spill Cleanup:

o Solid Spill: Sweep up carefully to avoid dust generation (wear N95). Place in a sealed bag
for disposal. Wipe area with a damp paper towel.

o Liquid Spill: Absorb with paper towels or vermiculite. Clean the surface with water followed
by ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

8/9

Tech Support


https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0541781.pdf
https://file.medchemexpress.com/batch_PDF/HY-W015114/L-2-Hydroxyglutaric-acid-disodium-SDS-MedChemExpress.pdf
https://isotope.com/dl-2-hydroxyglutaric-acid-disodium-salt-13c5-clm-10351-0001
https://www.guidechem.com/encyclopedia/2-hydroxyglutarate-13c5-disodi-dic15813411.html
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY11605-10.pdf
https://www.oncotarget.com/article/3330/text/
https://www.oncotarget.com/article/3330/text/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6214730/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6214730/
https://www.benchchem.com/product/b13839906/docs#personal-protective-equipment-handling-guide-2-hydroxyglutarate-13c5-disodium-salt
https://www.benchchem.com/product/b13839906/docs#personal-protective-equipment-handling-guide-2-hydroxyglutarate-13c5-disodium-salt
https://www.benchchem.com/product/b13839906/docs#personal-protective-equipment-handling-guide-2-hydroxyglutarate-13c5-disodium-salt
https://www.benchchem.com/product/b13839906/docs#personal-protective-equipment-handling-guide-2-hydroxyglutarate-13c5-disodium-salt
https://www.benchchem.com/product/b13839906?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13839906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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